Cas no 14867-83-5 (Spiro[4.4]nona-1,3,6,8-tetraene)

• Product name: Spiro[4.4]nona-1,3,6,8-tetraene
• CAS No: 14867-83-5
• MF: C₉H₈
• MW: 116.159822463989
• CID: 195537
• PubChem ID: 139839

Spiro[4.4]nona-1,3,6,8-tetraene Chemical and Physical Properties

Names and Identifiers

• Spiro[4.4]nona-1,3,6,8-tetraene
• Spiro(4.4)nona-1,3,6,8-tetraene
• InChI=1/C9H8/c1-2-6-9(5-1)7-3-4-8-9/h1-8
• DTXSID70164042
• 14867-83-5
• Spiro[4.4]nonatetraene

• Inchi： InChI=1S/C9H8/c1-2-6-9(5-1)7-3-4-8-9/h1-8H
• InChI Key： CLZMRBFGNUYTSN-UHFFFAOYSA-N
• SMILES： C1C2(C=CC=C2)C=CC=1

Computed Properties

• Exact Mass: 116.06264
• Monoisotopic Mass: 116.0626
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.02
• Boiling Point: 202.1°Cat760mmHg
• Flash Point: 49.1°C
• Refractive Index: 1.608
• PSA: 0